Cas no 933881-01-7 ((2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid
• CAS No: 933881-01-7
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 6103843
• PubChem ID: 20534147
• Update Time: 2025-06-12

(2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid
• EN300-1457068
• AKOS024284660
• 933881-01-7
• (E)-3-(3,4,5-Triethoxyphenyl)acrylic acid
• (E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid
• SCHEMBL23424127

• Inchi： 1S/C15H20O5/c1-4-18-12-9-11(7-8-14(16)17)10-13(19-5-2)15(12)20-6-3/h7-10H,4-6H2,1-3H3,(H,16,17)/b8-7+
• InChI Key： IZSUXLGBTOASSA-BQYQJAHWSA-N
• SMILES： O(CC)C1C(=CC(/C=C/C(=O)O)=CC=1OCC)OCC

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid

Introduction to (2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic Acid (CAS No. 933881-01-7)

(2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933881-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its unique structural framework that includes a prop-2-enone moiety and a triethoxyphenyl substituent. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for further derivatization and investigation.

The molecular structure of (2E)-3-(3,4,5-triethoxyphenyl)prop-2-enoic acid consists of a central prop-2-enone unit connected to a phenyl ring that is substituted with three ethoxy groups at the 3, 4, and 5 positions. This arrangement creates a molecule with potential for diverse interactions with biological targets. The unsaturated bond in the prop-2-enone moiety allows for facile participation in various chemical reactions, including Michael additions, cycloadditions, and oxidation processes. These reactivity patterns make it an attractive candidate for synthetic chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the triethoxyphenyl moiety. The ethoxy groups introduce lipophilicity and electronic modulation to the phenyl ring, which can influence binding affinity and metabolic stability. Several studies have demonstrated that phenolic derivatives with similar substitutions exhibit promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The compound (CAS No. 933881-01-7) is being investigated as a potential lead molecule in drug discovery programs targeting these therapeutic areas.

One of the most compelling aspects of (CAS No. 933881-01-7) is its versatility as a synthetic intermediate. The combination of the prop-2-enone and triethoxyphenyl groups provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. For instance, the unsaturated bond can be used to construct more complex cyclic structures through reactions such as Diels-Alder cycloadditions. Meanwhile, the phenolic hydroxyl groups can be modified via esterification or etherification to enhance solubility or bioavailability.

Recent advancements in computational chemistry have also facilitated the study of (CAS No. 933881-01-7). Molecular modeling techniques have been employed to predict binding modes and interaction energies with various biological targets. These simulations have helped researchers prioritize which derivatives are most likely to exhibit desired pharmacological effects. Additionally, high-throughput screening methods have been utilized to rapidly assess the activity of large libraries of related compounds.

The synthesis of (CAS No. 933881-01-7) presents both challenges and opportunities for organic chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic asymmetric synthesis and flow chemistry techniques. These innovations not only improve the practicality of producing the compound but also align with broader efforts to minimize environmental impact in chemical manufacturing.

In conclusion, (CAS No. 933881-01-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at improving human health.